AbstractAntibiotic pollution in the aquatic environment has emerged as one of the most serious concerns raised by Pharmaceuticals and personal care products (PPCPs). Antibiotic levels in wastewater from antibiotics factories and hospitals have been detected at varying levels. Antibiotics may end up in municipal sewage or hospital wastewater in their original form or as metabolites after being consumed by humans and animals. Antibiotics, in fact, have become a type of “pseudo-persistent” pollutant in the aquatic environment due to their widespread and continuous use in daily life, despite the fact that their half-lives are relatively shorter than those of persistent organic pollutants (POPs). Antibiotic residue in the environment is partly to blame for the emergence of drug-resistant bacteria. In this study, a new reliable, and robust developed to estimate the cefotaxime content of pharmaceutical industrial wastewater was developed. This method is based on the accurate detection of this antibiotic using high-performance liquid chromatography (HPLC), ultraviolet (UV), and FT-IR techniques. In addition, the removal of the chelate drug via the formation of a chelate complex with Fe(III). The concentration of cefotaxime-Na in industrial wastewater, temperature, time, and pH factors were observed. The removal percentage of cefotaxime-Na using this technique reached 96% at room temperature at pH 2.8. The study discovered that time limitation is a critical and effective parameter in the complexation reaction behavior when all other parameters are held constant. So, the complexation reaction technique can contribute to the treatment process as a stage for removing the β-lactam antibiotics chemically from industrial wastewater, then preventing the appearance of types of resistant bacteria will be achieved to maintain the effectiveness of β-lactam antibiotics and keep our environment safe.

AbstractBrackish water is usually consumed by almost all population in southern Algeria as fresh water despite its high salinity. This region has a significant potential of solar energy and enormous reserves of brackish groundwater which can be exploited by solar desalination systems to supply small communities by potable water. In the current paper, we propose a new contribution to improve the performance of the conventional solar distiller using abundant local dune sand as heat storage medium and photo-catalytic additive within the absorber plate. Experimental results carried out at Ouargla’s University show that — The yield is proportional to some extent certain value with the sand surface density. — For a particle’s diameter ≤0.08 mm, the optimal value of the sand surface density is (sand 2.815 kg/m2 of absorber area); this leads to a daytime improvement of 61.46% on the yield compared to the baseline case. — Moreover, adding (charcoal 0.563 kg/m2 of absorber area) to the brackish water within each unit increases the output by a mean of 13.82%. After sunset, the distillation process continues for significant time. — Finally, after an economical and physical analysis, the distillate is produced with low cost and high quality.

AbstractThe sol-gel approach was utilized to make a copper-doped Ti/SnO2-Sb anode for electrochemical oxidation of norfloxacin (NOR). Sycanning electron microscopy (SEM), energy dispersive spectrometry (EDS), X-ray diffraction (XRD), linear scan voltammograms (LSV), and cyclic voltammetry (CV) were used to examine the anode’s surface morphology and electrochemical characteristics. The results show that the doped metal makes the anode coating denser and smoother, which is more conducive to resistance to electrochemical corrosion. The electrochemical degradation of NOR utilizing the constructed anode was examined in relation to reaction circumstances such as current density, pH value, and initial NOR concentration. Within the selected range of reaction conditions, the removal rate of NOR using Ti/SnO2–Sb–Cu electrode was significantly higher than that of blank electrode. The following were the shifting trends: NOR removal efficiencies grew with applied current density and initial NOR concentration, and reduced with increasing pH value. Water samples with different reaction times were taken and tested by UV-Vis spectrum. As can be seen from the results, with the progress of the reaction, the intensity of the characteristic peak decreased, indicating that NOR is degraded gradually. The electrochemical degradation pathways of NOR were studied using liquid chromatography coupled with mass spectrometry (LC-MS). Six intermediates were detected and a possible reaction pathway for the degradation of NOR by electrochemical oxidation was proposed.

AbstractIn our previous works, we outlined some of our ideas about the nature of the evolution of the Universe. The present publication presents some generalisations of features related to the structure, formation and evolution of the Universe, which are somewhat different from the generally accepted views of official science. Particular attention is paid to the important role of the basic laws of thermodynamics, including the fundamental constant introduced by Max Planck, the author of the quantum theory of thermal radiation, which is one of the largest discoveries of the 20th century and turned many ideas of the scientific world upside down; the physical Boltzmann constant, which is involved in the law that determines the volumetric density of the equilibrium thermal blackbody radiation; and other discoveries which are milestones in the development of physics, cosmology and other domains of science. The stages and mechanism for constructing almost the entire picture of the Universe are revealed, involving a description of various types of interaction between particles of matter, the role of electromagnetic waves, the composition of the nucleus of chemical elements, with particular attention paid to the parity of the ratio of protons and neutrons and the impact on its stability. The fundamental role of entropy in the construction of a modern picture of the world is explained. A consistent picture of the universe is substantiated according to the laws of nature in complete harmony with animate and inanimate nature. It is shown that, while much has been achieved by modern science, the highest and main role belongs to the highest form of matter—the human mind, regardless of race, place of residence and beliefs. Particular attention is paid to the objects of the Universe—from elementary particles that constitute atoms, up to the largest astronomical structures, including black holes. It is shown that water is the cradle of life and its evolution, and the development of cellular-based life proceeds in it only at a deuterium content of 0.015 ± 0.005%.

AbstractNanoparticles are increasingly being used as antibiotics to target bacteria. In the present study, for the first time, natural mineral particles were extracted and identified from the Gishki hot spring, located in the south of Kerman province, Iran. Then, we investigated the cytotoxicity and antibacterial properties of nanoparticles that were in contact with two common hospital pathogens (Staphylococcus aureus and Pseudomonas aeruginosa). To do this, we first prepared enough sample from the hot spring. After precipitation of mineral nanoparticles and homogenization by disk mill, we characterized nanoparticles, using XRD, XRF, ICP-MS, TGA, FESEM, FT-IR, and TEM methods. In the next step, we heated nanoparticles at 850°C in order to determine the contribution of organic compounds and impurities contained in mineral nanoparticles. Then, we compared the data in two groups of without heat and with heat to remove impurities and organic compounds, as well as the bacterial properties and toxicity of nanoparticles through MTT assay. According to TEM results, the nanoparticles were less than 90 nm in size. Also, ICP-MS and XRF showed the presence of 56 elements with different concentrations in mineral nanoparticles in combination. Results of the present study show that inorganic nanoparticles do not have a lethal effect on healthy fibroblast cells, but they are able to kill Staphylococcus aureus and Pseudomonas aeruginosa bacteria. Also, results show that the contribution of organic compounds and impurities is negligible, and most of the properties are due to nanoparticles. Overall, the results of our study show that some mineral nanoparticles obtained from hot springs that is proven to have antibacterial properties can be used to improve antimicrobial efficiency in the removal of distinct morphological pathogens in the healthcare and pharmaceutical industry.

AbstractIn this study, experiments were done in shaking conical flasks for the biodegradation of Chrysophenine (D) using bacteria Thalassospira frigidphilosprofundus (NCIM no. 5438) (N1) and Erwinia chrysanthemi Burkholder (NCIM no. 5213) (N2), denoted as N1D and N2D respectively. Effect of various environmental conditions like pH (4–12), temperature (15–40°C), agitation (0–80 rpm) and concentration (30–200 mg/L) of the dyestuff on the biodegradation were observed. The highest amounts of decolorization of the dye obtained are 77.41 and 74.10% respectively for the two microbes. The respective average decolorization is approximately 60 and 58%. The biodegradation was modeled using MINITAB 14 software. The conditions of optimum decolorization were obtained. Kinetics was obtained by applying the Michaelis–Menten model using the Hanes–Woolf plot. The values of the maximum rate of reaction (Vmax) is 1.72 mg/Lh, Michaelis constant (KM) is 28.05 mg/L for degradation of Chrysophenine using Thalassospira frigidphilosprofundus (NCIM no. 5438) and the maximum rate of reaction (Vmax) is 1.59 mg/Lh, Michaelis constant (KM) is 26.33 mg/L degradation of Chrysophenine using Erwinia chrysanthemi Burkholder (NCIM no. 5213). From the kinetic data obtained for two microbes, the values of Vmax and KM for the second microbe are lower than the first microbe, which implies that the ease of decolorization of the dye is higher for Thalassospira frigidphilosprofundus (NCIM no 5438) than Erwinia chrysanthemi Burkholder (NCIM no. 5213) which also resulted in its higher decolorization. Phytotoxicity tests have been done using Phaseolus Mungo seeds. Toxicity tests revealed that microbial treatment improves simulated wastewater detoxification.

AbstractIndia is the world’s second-most populous country and less than half of its population has access to clean and safe drinking water due to over-exploitation of groundwater, poor waste management, and pollution of water sources. Our study focused on developing a membrane filter that uses a combination of Cassia seeds extract and chitosan to improve pond water quality. In this study, the bioactive components of Cassia fistula seeds were extracted with ethanol and acetone (100%, v/v); the phenol content, flavonoids, tannins, and antioxidant content were evaluated. The antimicrobial assay was performed by disc diffusion. The ethanol extract and chitosan were used to develop membrane filters. The morphological and structural properties were analyzed using SEM and FTIR. The physicochemical and microbiological characteristics of filtered water were examined. According to the analysis, phenol and tannin content in ethanol extract was relatively high, while physicochemical analyses of filtered water showed an overall reduction in pH, turbidity, alkalinity, and total dissolved solids. Despite the reduction in carbonate content, the BOD values increased, possibly as a result of the reduced microbiological impact of the membrane filter. FTIR and SEM images clearly showed that chitosan had encapsulated bioactive parts of the seed extract that may have interfered with the antimicrobial properties of the membrane filters. Based on the evidence presented, Cassia seed extract/Chitosan membrane filters could provide an alternative that is eco-friendly, sustainable, and cost-effective for water filtration.

AbstractThe qualitative and quantitative composition of wastewater produced in the process of regeneration of H+ and Na+ cationite filters designed to reduce the alkalinity and hardness of water is investigated at the operating plant with a capacity of 2500–3000 m3/day for the preparation of process water used in the production of beer and soft drinks. Based on the obtained results and the scientific rationale of the application of membrane technologies for the treatment of saline wastewater, two options of the basic technology system with the material balance of the products of integrated wastewater treatment are proposed. According to the technology system under option 1, wastewater is divided into highly mineralized spent regeneration solutions (SRSs) and weakly mineralized washing water (WW) after regeneration of ion exchange filters and then goes to the corresponding collectors. The washing water is sent to the reverse osmosis unit. The quality of the obtained filtrate meets the requirements of the drinking water and can be used for the preparation of beverages, as well as for filter washing. The concentrate is fed into the SRS collector. The obtained solution of a mixture of salts (mainly comprised of sodium chloride) enters the electrodialysis unit, in which it is divided into the following three streams: the sodium chloride solution used for the regeneration of Na+ cationite filters, the weakly mineralized salt solution sent for the reverse osmosis unit for deep cleaning, and a highly concentrated solution of salts is disposed of. The technology allows one to return 105.7 m3 of water to the production process every day and, consequently, to reduce the load on sewage treatment facilities, and to decrease sodium chloride consumption by 83% (288 kg). The use of a chemical soda–alkaline cleaning unit is recommend in the technology system according to option 2, which reduces the load on the membrane cleaning equipment. The given options of the technology system should be considered as basic ones, the use of which will allow one to create other combinations of technology systems in accordance with the set goals and production needs.

AbstractThe sorption extraction of heavy metal (HM) ions Cu(II), Co(II), and Cd(II) from aqueous media with the use of Zn, Al- and Mg, Al-layered double hydroxides (LDHs) intercalated with citrate and trilonate ions and their composites with magnetic properties, such as Fe3O4/Zn,Al-Cit, Fe3O4/Mg,Al-Cit, and Fe3O4/Zn,Al-EDTA is studied. The mentioned organo-inorganic composite materials, which efficiently combine the advantages of each component, are synthesized via the ultrasonic treatment of a mixture of LDH intercalated with complexones and highly disperse magnetite intercalated with complexones to provide their high crystallinity. The HM extraction conditions (pH of aqueous medium, sorption kinetics, sorbent dose, effect of ionic strength and aqueous medium macrocomponents of organic and inorganic nature) are determined. It is established that a major fraction of HM ions is almost extracted for the first five minutes of contact between an aqueous solution and the solid phase of sorbents, and sorption equilibrium is attained on the studied LDH samples and their composites with magnetic properties in 1 h. Based on the parameters of kinetic models and the coefficients of linear correlation for these LDH forms, it is demonstrated that HM sorption can be most reliably described by the pseudo-second-order model throughout the entire range of sorption times in contrast to the pseudo-first-order model. This makes it possible to presume that the mechanism of metal ion extraction is predominantly implemented by means of chemosorption, and the equilibrium adsorption values calculated theoretically by the pseudo-second-order model are in good agreement with experimental data. The calculated forms of HM ions existing in aqueous solutions in the presence of Cit- and EDTA-ions at different pH of aqueous solution confirm the mechanism of HM removal from aqueous media within the studied pH range. The analysis of obtained data gives grounds to recommend the studied materials as efficient sorbents of complexing metals for the purification of contaminated surface water by the sorption technology with magnetic separation of sludges.

AbstractFluoride is a serious public health issue in many regions of the world because of its elevated concentration in water resources. Defluoridation of drinking water requires cost-effective adsorbents. Graphene/zirconium/activated carbon (G/Zr/AC) nanocomposite has been synthesised and characterised via field emission scanning electron microscopy (FESEM), energy dispersive X-ray spectrometry (EDX analysis), N2 physisorption (BET analysis), Fourier transform-infrared spectroscopy (FT-IR), and X-ray diffraction (XRD). In addition, the point of zero charge (pHpzc) was determined. The result showed that graphene/Zr nanoparticles have been successfully anchored onto the activated carbon, which plays a significant role in the defluoridation of water. The G/Zr/AC adsorbent study for the removal of fluoride from water was investigated in a batch system under various conditions. The adsorption studies were carried out by optimising various parameters such as initial pH, adsorbent dose, adsorption time, agitation, and initial fluoride concentration. The results showed that at low pH values, the G/Zr/AC composite was more effective at adsorbing fluoride, with a maximum adsorption of 74.6%. Among the conditions of temperature and agitation evaluated, the best results were achieved at 30°C and 200 rpm. The system proved equilibrium after 4 h of operation. While the Langmuir isotherm (linear/non-linear) best represented the equilibrium data, with a maximal adsorption capacity of 81.47 mg/g, the pseudo second order kinetic model best described the kinetic data. In other words, the findings we got prove that the material produced is effective adsorbent and can be used in the removal of fluoride from drinking water.